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Compound of Interest

Compound Name: (Bromomethyl)triethylsilane

CAS No.: 1112-53-4

Cat. No.: B072970

Get Quote

A critical assessment of available safety data for (Bromomethyl)triethylsilane reveals a

significant information gap. While this guide provides a framework for safe handling based on

analogous compounds, it is imperative that researchers exercise extreme caution and consult

with their institution's Environmental Health and Safety (EHS) department before working with

this chemical.

A thorough search for a specific Safety Data Sheet (SDS) for (Bromomethyl)triethylsilane did

not yield a dedicated document for this exact compound. The available safety information is for

related chemicals, namely (Bromomethyl)trimethylsilane and Triethylsilane. While these

compounds share structural similarities, their toxicological and reactivity profiles may differ.

Therefore, the following guidance is a synthesis of best practices derived from these related

compounds and should be considered a precautionary starting point, not a definitive protocol.

Hazard Assessment: Understanding the Risks
(Bromomethyl)triethylsilane is anticipated to be a flammable liquid that is corrosive and

causes severe skin burns and eye damage.[1] It is also likely to be moisture-sensitive, reacting
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with water to potentially release hazardous byproducts.[2] Inhalation of vapors may cause

respiratory tract irritation.[2]

Key Anticipated Hazards:

Flammability: Vapors may form explosive mixtures with air. All ignition sources must be

eliminated from the handling area.

Corrosivity: Direct contact can cause severe burns to the skin, eyes, and respiratory tract.

Reactivity: Reacts with water, strong oxidizing agents, and bases.[1]

Personal Protective Equipment (PPE): Your First
Line of Defense
A comprehensive PPE strategy is crucial when handling (Bromomethyl)triethylsilane. The

following table outlines the recommended PPE, with explanations rooted in the anticipated

hazards.
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PPE Component Specifications & Rationale

Eye Protection

Chemical splash goggles are mandatory. A face

shield should be worn in addition to goggles

when handling larger quantities or when there is

a significant splash risk. This provides a robust

barrier against corrosive splashes.

Hand Protection

Neoprene or nitrile rubber gloves are

recommended.[3] It is crucial to inspect gloves

for any signs of degradation or perforation

before each use. Double gloving can provide an

additional layer of protection.

Body Protection

A flame-retardant lab coat is essential. For

procedures with a higher risk of splashing, a

chemical-resistant apron over the lab coat is

advised.

Respiratory Protection

Work should be conducted in a certified

chemical fume hood to minimize inhalation

exposure. If engineering controls are not

sufficient, a NIOSH-approved respirator with an

organic vapor cartridge is necessary.

Operational Plan: A Step-by-Step Guide to Safe
Handling
This procedural guide outlines the critical steps for safely handling

(Bromomethyl)triethylsilane, from preparation to immediate post-handling procedures.

Pre-Handling Preparations
Consult Institutional EHS: Before any work begins, consult with your institution's

Environmental Health and Safety department to review your specific procedures and ensure

compliance with all safety protocols.
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Verify Emergency Equipment: Ensure that a safety shower and eyewash station are readily

accessible and have been recently tested.

Assemble Spill Kit: Have a spill kit specifically for flammable and corrosive liquids readily

available. This should include absorbent materials, neutralizing agents (such as sodium

bicarbonate for acid spills), and appropriate waste containers.

Work in a Fume Hood: All manipulations of (Bromomethyl)triethylsilane must be performed

inside a certified chemical fume hood.

Eliminate Ignition Sources: Ensure the work area is free of open flames, hot plates, and

other potential ignition sources. Use intrinsically safe equipment where possible.

Grounding and Bonding: For transfers of larger quantities, ensure that containers are

properly grounded and bonded to prevent static discharge.

Handling Procedure
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Caption: Safe Handling Workflow for (Bromomethyl)triethylsilane
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Post-Handling Procedures
Decontamination: Thoroughly decontaminate all glassware and equipment that came into

contact with the chemical.

Waste Disposal: Dispose of all waste, including empty containers and contaminated

materials, as hazardous waste in accordance with institutional and local regulations. Do not

mix with other waste streams unless explicitly permitted by your EHS department.

Personal Hygiene: Wash hands thoroughly with soap and water after removing gloves.

Emergency Response Plan: Preparing for the
Unexpected
In the event of an exposure or spill, immediate and correct action is critical.
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Emergency Scenario Immediate Action

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes while

removing contaminated clothing. Seek

immediate medical attention.[2]

Eye Contact

Immediately flush eyes with a gentle stream of

water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.[2]

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. Seek immediate

medical attention.[2]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[2]

Spill

Evacuate the area. If the spill is small, and you

are trained and equipped to do so, contain the

spill with an appropriate absorbent material.

Ventilate the area and ensure there are no

ignition sources. For large spills, evacuate and

contact your institution's emergency response

team.

Disposal Plan: Responsible Waste Management
All materials contaminated with (Bromomethyl)triethylsilane, including the chemical itself,

empty containers, and disposable PPE, must be treated as hazardous waste.

Segregation: Keep (Bromomethyl)triethylsilane waste separate from other chemical waste

streams.

Labeling: Clearly label all waste containers with the full chemical name and associated

hazards.

Collection: Follow your institution's specific procedures for hazardous waste collection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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